Cas no 898779-17-4 (4'-Bromo-3-(3,4-dimethylphenyl)propiophenone)

• Product Name: 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone
• CAS No: 898779-17-4
• MF: C₁₇H₁₇BrO
• MW: 317.220284223557
• CID: 870734
• PubChem ID: 24726445
• Update Time: 2025-11-02

4'-Bromo-3-(3,4-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 4'-BROMO-3-(3,4-DIMETHYLPHENYL)PROPIOPHENONE
• AKOS016022209
• 898779-17-4
• MFCD03843831
• DTXSID10644838
• 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone

• MDL： MFCD03843831
• Inchi： 1S/C17H17BrO/c1-12-3-4-14(11-13(12)2)5-10-17(19)15-6-8-16(18)9-7-15/h3-4,6-9,11H,5,10H2,1-2H3
• InChI Key： SMNMKERDPWLJNI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 316.04600
• Monoisotopic Mass: 316.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.88140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone

Comprehensive Guide to 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone (CAS 898779-17-4): Properties, Applications, and Market Insights

4'-Bromo-3-(3,4-dimethylphenyl)propiophenone (CAS 898779-17-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This brominated propiophenone derivative features a unique molecular structure combining a 3,4-dimethylphenyl group with a brominated propiophenone moiety, making it valuable for various synthetic applications. Researchers particularly value this compound for its potential as a pharmaceutical intermediate and its role in organic synthesis.

The growing interest in 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone aligns with current trends in drug discovery and material innovation. As the pharmaceutical industry increasingly focuses on targeted drug design, compounds like this serve as crucial building blocks for developing novel therapeutic agents. Its molecular structure offers opportunities for creating compounds with potential biological activity, particularly in central nervous system research.

From a chemical perspective, 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone demonstrates interesting physical properties. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. These characteristics make it particularly suitable for laboratory-scale reactions and industrial applications where precise control over reaction conditions is required. The presence of both electron-donating methyl groups and an electron-withdrawing bromine atom creates unique electronic properties that synthetic chemists can exploit.

In pharmaceutical research, 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone serves as a versatile intermediate. Scientists frequently utilize this compound in the synthesis of more complex molecules, particularly those targeting neurological pathways. The compound's structural features make it valuable for creating analogs of known bioactive molecules, supporting the growing field of structure-activity relationship studies. Recent publications have highlighted its potential in developing compounds with modified pharmacological profiles.

The material science sector has also shown interest in 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone due to its potential applications in organic electronics and functional materials. Researchers are investigating its use as a precursor for organic semiconductors and photoactive materials. The compound's ability to participate in various coupling reactions makes it attractive for creating conjugated systems with tailored electronic properties.

Market analysis indicates steady growth in demand for 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone, particularly from research institutions and specialty chemical manufacturers. The compound's niche applications in medicinal chemistry and material science have created a stable market, with increasing interest from academic researchers exploring novel synthetic pathways. Quality standards for this compound typically require high purity levels (≥98%), with rigorous analytical characterization including HPLC, NMR, and mass spectrometry verification.

Handling and storage recommendations for 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone follow standard laboratory protocols for organic compounds. The material should be stored in tightly sealed containers under inert atmosphere at controlled temperatures to maintain stability. While not classified as hazardous under normal handling conditions, standard personal protective equipment including gloves and safety glasses is recommended when working with this chemical.

Recent scientific literature has featured 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone in various synthetic applications. One notable study demonstrated its use in creating novel heterocyclic compounds with potential biological activity. Another research team employed it as a key intermediate in developing fluorescent probes for cellular imaging. These applications highlight the compound's versatility and importance in modern chemical research.

The synthesis of 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes employ Friedel-Crafts acylation followed by bromination, with careful control of reaction conditions to ensure high yield and purity. Advanced purification techniques such as column chromatography or recrystallization are often employed to obtain the final product in research-grade quality.

Analytical characterization of 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone reveals distinct spectroscopic features. The proton NMR spectrum shows characteristic aromatic proton signals between 7.0-8.0 ppm, with methyl group protons appearing as sharp singlets around 2.3 ppm. Mass spectrometry typically displays the molecular ion peak corresponding to the compound's molecular weight, providing confirmation of its identity and purity.

Future research directions for 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone may explore its potential in green chemistry applications. Scientists are investigating more sustainable synthetic routes and catalytic processes to produce this and similar compounds with reduced environmental impact. The development of continuous flow synthesis methods represents another promising area that could improve production efficiency for this valuable intermediate.

For researchers sourcing 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone, it's essential to verify supplier credentials and request comprehensive analytical data. Reputable suppliers should provide certificates of analysis including purity assessments and spectroscopic characterization. The compound is typically available in research quantities ranging from milligrams to kilograms, with pricing varying based on purity and order volume.

In conclusion, 4'-Bromo-3-(3,4-dimethylphenyl)propiophenone (CAS 898779-17-4) represents an important building block in modern organic synthesis. Its unique structural features and versatile reactivity make it valuable for pharmaceutical research, material science, and chemical development. As research continues to uncover new applications for this compound, its role in scientific advancement appears increasingly significant.